Cas no 451494-34-1 (7-bromo-6-nitro-3H-quinazolin-4-one)

• Product Name: 7-bromo-6-nitro-3H-quinazolin-4-one
• CAS No: 451494-34-1
• MF: C₈H₄BrN₃O₃
• MW: 270.039660453796
• CID: 4770504
• Update Time: 2026-02-26

7-bromo-6-nitro-3H-quinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-6-nitroquinazolin-4(3H)-one
• 4(3H)-Quinazolinone, 7-bromo-6-nitro-
• 7-bromo-6-nitroquinazolin-4-ol
• 7-bromo-6-nitro-1H-quinazolin-4-one
• 7-bromo-6-nitro-3H-quinazolin-4-one

• Inchi： 1S/C8H4BrN3O3/c9-5-2-6-4(1-7(5)12(14)15)8(13)11-3-10-6/h1-3H,(H,10,11,13)
• InChI Key： HTNGXJGVBZFNIN-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C(NC=N2)=O)C=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 328
• XLogP3: 1.2
• Topological Polar Surface Area: 87.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 7-bromo-6-nitro-3H-quinazolin-4-one

Professional Introduction to 7-bromo-6-nitro-3H-quinazolin-4-one (CAS No. 451494-34-1)

7-bromo-6-nitro-3H-quinazolin-4-one is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique chemical structure and properties, belongs to the quinazoline class, which is well-documented for its diverse biological activities. The molecular formula and the specific arrangement of functional groups in 7-bromo-6-nitro-3H-quinazolin-4-one contribute to its potential as a versatile intermediate in the synthesis of various pharmacologically active agents.

The presence of both bromine and nitro substituents in the molecule imparts unique reactivity, making it a valuable building block for further chemical modifications. These substituents can participate in various organic reactions, such as cross-coupling reactions, nucleophilic substitutions, and redox processes, which are pivotal in the development of novel therapeutic compounds. The bromine atom, in particular, is often utilized in Suzuki-Miyaura coupling reactions, a widely employed method for constructing biaryl structures that are prevalent in many drugs.

CAS No. 451494-34-1 is the unique identifier for this compound, ensuring precise classification and differentiation in chemical databases and literature. This numbering system is crucial for researchers to locate specific chemical entities accurately and to maintain consistency in their experimental reports and publications. The compound’s structural features make it an attractive candidate for further investigation into its pharmacological effects.

In recent years, there has been a surge in research focused on quinazoline derivatives due to their demonstrated efficacy against various diseases. Specifically, compounds with nitro and bromo substituents have shown promise in inhibiting enzymes and receptors involved in cancer progression. For instance, studies have highlighted the potential of 7-bromo-6-nitro-3H-quinazolin-4-one as a precursor in developing kinase inhibitors, which are critical in targeted cancer therapies.

One of the most compelling aspects of this compound is its role in the synthesis of small-molecule inhibitors that target aberrant signaling pathways in diseases such as leukemia and melanoma. The nitro group can be reduced to an amine, altering the electronic properties of the molecule and potentially enhancing its binding affinity to biological targets. This versatility makes 7-bromo-6-nitro-3H-quinazolin-4-one a cornerstone in medicinal chemistry research.

The development of new drugs often involves iterative optimization of lead compounds to improve their pharmacokinetic properties and reduce side effects. In this context, 7-bromo-6-nitro-3H-quinazolin-4-one serves as a scaffold for generating libraries of analogs through systematic modification of its functional groups. Such libraries are then screened for biological activity using high-throughput screening (HTS) techniques.

Advances in computational chemistry have also facilitated the design of novel derivatives of 7-bromo-6-nitro-3H-quinazolin-4-one. Molecular modeling studies can predict how different substituents will affect the compound’s interactions with biological targets, allowing researchers to prioritize promising candidates for experimental validation. This interdisciplinary approach combines synthetic chemistry with computational biology to accelerate drug discovery.

The quinazoline core is known for its stability under various reaction conditions, which enhances its utility as an intermediate. Additionally, the bromo and nitro groups provide multiple points for functionalization, enabling the creation of diverse structural motifs. This flexibility is particularly valuable when designing molecules that must navigate complex biological systems while maintaining high specificity.

In conclusion, 7-bromo-6-nitro-3H-quinazolin-4-one (CAS No. 451494-34-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop new therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly critical role in addressing unmet medical needs.